Cas no 1543069-90-4 (5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1543069-90-4
• MF: C₉H₁₄FN₃O₂
• MW: 215.224765300751
• CID: 6110180
• PubChem ID: 81107083
• Update Time: 2025-10-24

5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1543069-90-4
• EN300-1109144
• AKOS019676570

• Inchi： 1S/C9H14FN3O2/c1-2-12-6-7(11)8(14)13(9(12)15)5-3-4-10/h6H,2-5,11H2,1H3
• InChI Key： FOOVQXURSKOQHD-UHFFFAOYSA-N
• SMILES： FCCCN1C(C(=CN(CC)C1=O)N)=O

Computed Properties

• Exact Mass: 215.10700486g/mol
• Monoisotopic Mass: 215.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-Ethyl-3-(3-Fluoropropyl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 1543069-90-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This tetrahydropyrimidine derivative has garnered attention due to its unique structural features and promising biological properties. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its applications.

The molecular structure of 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is defined by a tetrahydropyrimidine ring system with substituents at positions 1, 3, and 5. The presence of an amino group at position 5 and an ethyl group at position 1 introduces significant steric and electronic effects. Additionally, the substitution at position 3 with a fluorinated propyl group adds complexity to the molecule's stereochemistry and reactivity. These features collectively contribute to its potential as a versatile building block in organic synthesis.

Recent studies have highlighted the importance of tetrahydropyrimidines in drug discovery. The dione functionality in 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione serves as a reactive site for various biochemical processes. Researchers have explored its role in enzyme inhibition and its potential as a lead compound for anti-inflammatory and antiviral agents. The integration of fluorine into the side chain further enhances its pharmacokinetic properties by improving lipophilicity without compromising solubility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyrimidine core. Key steps include nucleophilic substitution reactions to introduce the amino and ethyl groups followed by alkylation to attach the fluorinated propyl chain. Recent advancements in catalytic methods have enabled higher yields and improved purity levels during the synthesis process.

In terms of applications, 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promise in medicinal chemistry as a precursor for bioactive compounds. Its ability to form hydrogen bonds due to the amino group makes it an attractive candidate for designing drugs targeting protein-protein interactions. Furthermore, its fluorinated side chain provides opportunities for optimizing drug delivery systems by enhancing permeability across biological membranes.

The latest research has also explored its role in agrochemicals. The compound's ability to inhibit specific enzymes involved in plant growth regulation suggests its potential as a herbicide or fungicide. Field trials conducted under controlled conditions have demonstrated selective activity against target organisms without significant adverse effects on non-target species.

In conclusion, 5-amino-1-ethyl-3-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses,
this compound is poised to play a pivotal role in advancing modern science and technology.